Cas no 138563-54-9 (3,4-difluoro-N-methylaniline)

• Product Name: 3,4-difluoro-N-methylaniline
• CAS No: 138563-54-9
• MF: C₇H₇F₂N
• MW: 143.133988618851
• MDL: MFCD11152726
• CID: 1253358
• PubChem ID: 20097109
• Update Time: 2025-06-27

3,4-difluoro-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4-difluoro-N-methyl-
• D83905
• MFCD11152726
• EN300-53960
• 138563-54-9
• AKOS000255263
• (3,4-difluoro-phenyl)-methyl-amine
• SY174107
• 3,4-difluoro-N-methylaniline
• CS-0151035
• SCHEMBL1421215
• BS-15002
• SULGSLUIIZBEEN-UHFFFAOYSA-N
• Z335273034

• MDL： MFCD11152726
• Inchi： 1S/C7H7F2N/c1-10-5-2-3-6(8)7(9)4-5/h2-4,10H,1H3
• InChI Key： SULGSLUIIZBEEN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC)F

Computed Properties

• Exact Mass: 143.05471
• Monoisotopic Mass: 143.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,4-difluoro-N-methylaniline

Comprehensive Overview of 3,4-Difluoro-N-methylaniline (CAS No. 138563-54-9): Properties, Applications, and Industry Trends

3,4-Difluoro-N-methylaniline (CAS No. 138563-54-9) is a fluorinated aromatic amine derivative with significant relevance in pharmaceutical, agrochemical, and material science industries. This compound, characterized by its molecular formula C7H7F2N, features a benzene ring substituted with two fluorine atoms at the 3- and 4-positions and a methylamino group. Its unique structural attributes contribute to its versatility as a key intermediate in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials.

The growing demand for fluorinated compounds in drug discovery has positioned 3,4-difluoro-N-methylaniline as a critical building block. Researchers frequently explore its utility in designing kinase inhibitors and antiviral agents, aligning with trends in precision medicine and targeted therapies. Its fluorine atoms enhance metabolic stability and bioavailability, addressing common challenges in pharmacokinetic optimization—a topic widely searched in AI-driven drug development forums.

In agrochemical applications, CAS 138563-54-9 serves as a precursor for herbicides and pesticides, leveraging its ability to modify electron density in aromatic systems. This property is crucial for creating compounds with selective action, a focus area in sustainable agriculture discussions. Recent studies highlight its role in developing low-residue crop protection agents, responding to consumer concerns about food safety and environmental impact.

From a synthetic perspective, the compound’s reactivity in palladium-catalyzed cross-coupling reactions makes it valuable for constructing complex architectures. This aligns with industry searches for efficient C–N bond formation methods and green chemistry alternatives. Innovations in continuous flow processing using this intermediate have gained attention, particularly in API manufacturing circles seeking to improve scalability.

Material scientists utilize 3,4-difluoro-N-methylaniline to engineer fluorinated polymers with enhanced thermal stability and dielectric properties. These materials are increasingly relevant for 5G technology components and flexible electronics—topics trending in advanced materials research. The compound’s ability to influence π-stacking interactions also makes it valuable for organic semiconductor design.

Quality control of 138563-54-9 involves rigorous HPLC purity analysis and spectroscopic characterization (NMR, FTIR). These protocols address frequent queries about compound authentication in peer-reviewed literature. Storage recommendations emphasize protection from oxidation and moisture, with nitrogen atmospheres being optimal—a detail often searched by laboratory technicians handling sensitive reagents.

Regulatory compliance for 3,4-difluoro-N-methylaniline production adheres to REACH and GMP guidelines, reflecting industry emphasis on responsible chemical management. Suppliers increasingly provide life cycle assessment data to meet ESG (Environmental, Social, Governance) reporting requirements, a major focus in chemical industry sustainability searches.

Emerging research explores the compound’s potential in photo-redox catalysis and metal-organic frameworks (MOFs), connecting to popular searches about energy storage materials. Its derivatives show promise in OLED emissive layers, contributing to displays with improved color gamut—a key metric in consumer electronics evaluations.

In summary, 3,4-difluoro-N-methylaniline (CAS 138563-54-9) represents a multifaceted compound bridging medicinal chemistry, agrochemical innovation, and advanced materials development. Its alignment with high-value applications and response to industry pain points ensures continued relevance in scientific and industrial communities worldwide.